5-(2-Methoxy-benzylidene)-hydantoin

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 5-[(2-methoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C11H10N2O3/c1-16-9-5-3-2-4-7(9)6-8-10(14)13-11(15)12-8/h2-6H,1H3,(H2,12,13,14,15)
• InChI Key: YOFKIDCKEYKPNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)NC(=O)N2
• synonyms: 5-(2-methoxyphenyl)methylenehydantoin; 5-o-MPMH

Description

5-(2-Methoxy-benzylidene)-hydantoin, also known as 5-(2-Methoxy-benzylidene)-hydantoin, is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of o-methoxybenzaldehyde (2.00 g., 14.7 mmoles) and hydantoin (1.47 g., 1 molar ratio) in water (12 ml) was heated to 70°; monoethanolamine (1.35 g., 1.5 molar ratio) was then added. The mixture was heated in an oil bath (90°-92°) and stirred magnetically for 4 hours. Usual workup gave the title compound as an orange solid (2.90 g.), m.p. 174°-179°.

Synthesis routes and methods II

Procedure details

50 g (0.5 mole) of hydantoin, 68.07 l g (0.5 mole) of salicylaldehyde-methyl-ether and 46 g (0.7 mole) of ethanol amine are admixed in 500 ml of water at 70° C. The reaction mixture is worked up as described in Example 2. Thus 90.6 g of the desired compound are obtained, yield 83%, mp.: 178° C.